Cas no 1339558-27-8 (ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate)

Ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate is a specialized heterocyclic compound featuring a 1,2,4-oxadiazole core functionalized with an ethyl carboxylate group and a 2-propoxyethyl substituent. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. The oxadiazole moiety contributes to its stability and potential bioactivity, while the propoxyethyl side chain enhances solubility and reactivity in organic transformations. Its ester functionality allows for further derivatization, making it valuable for the development of novel pharmacophores or functional materials. The compound is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible results in research settings.

ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate structure

1339558-27-8 structure

Product Name:ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate

CAS No:1339558-27-8

MF:C₁₀H₁₆N₂O₄

MW:228.245042800903

CID:6078541

PubChem ID:63379452

Update Time:2025-05-21

ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate
- 1339558-27-8
- AKOS012685587
- EN300-1120051
- Inchi： 1S/C10H16N2O4/c1-3-6-14-7-5-8-11-9(12-16-8)10(13)15-4-2/h3-7H2,1-2H3
- InChI Key： KAIAHVKDDAARTG-UHFFFAOYSA-N
- SMILES： O(CCC)CCC1=NC(C(=O)OCC)=NO1

Computed Properties

Exact Mass: 228.11100700g/mol
Monoisotopic Mass: 228.11100700g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 8
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 74.4Å²

ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1120051-0.05g	ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate	1339558-27-8	95%	0.05g	$707.0	2023-10-27
Enamine	EN300-1120051-0.1g	ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate	1339558-27-8	95%	0.1g	$741.0	2023-10-27
Enamine	EN300-1120051-0.25g	ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate	1339558-27-8	95%	0.25g	$774.0	2023-10-27
Enamine	EN300-1120051-0.5g	ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate	1339558-27-8	95%	0.5g	$809.0	2023-10-27
Enamine	EN300-1120051-1.0g	ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate	1339558-27-8		1g	$1214.0	2023-06-09
Enamine	EN300-1120051-2.5g	ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate	1339558-27-8	95%	2.5g	$1650.0	2023-10-27
Enamine	EN300-1120051-5.0g	ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate	1339558-27-8		5g	$3520.0	2023-06-09
Enamine	EN300-1120051-10.0g	ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate	1339558-27-8		10g	$5221.0	2023-06-09
Enamine	EN300-1120051-1g	ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate	1339558-27-8	95%	1g	$842.0	2023-10-27
Enamine	EN300-1120051-5g	ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate	1339558-27-8	95%	5g	$2443.0	2023-10-27

ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate Related Literature

1. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

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3. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

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4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

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5. An intermolecular C–C coupling reaction of iridium complexes†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate

Research Brief on Ethyl 5-(2-Propoxyethyl)-1,2,4-Oxadiazole-3-Carboxylate (CAS: 1339558-27-8): Recent Advances and Applications

Ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate (CAS: 1339558-27-8) is a synthetic organic compound belonging to the 1,2,4-oxadiazole class, which has garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in targeting inflammatory and metabolic disorders. This research brief synthesizes the latest findings on its synthesis, biological activity, and therapeutic applications, providing a comprehensive overview for researchers in the chemical biology and pharmaceutical sectors.

The compound's structural motif, featuring a 1,2,4-oxadiazole ring, is known for its stability and bioisosteric properties, making it an attractive candidate for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate its binding affinity, suggesting its potential as a lead compound for non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Further investigations have highlighted the compound's role in modulating metabolic enzymes. Research conducted by the University of Cambridge in 2024 revealed that derivatives of ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate act as selective agonists for peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose homeostasis and lipid metabolism. These findings open new avenues for developing antidiabetic agents, particularly for type 2 diabetes mellitus (T2DM), where PPARγ modulation is a well-established therapeutic strategy.

From a synthetic chemistry perspective, advancements in the scalable production of ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate have been reported. A recent Organic Process Research & Development article (2024) detailed a novel one-pot synthesis method using microwave-assisted catalysis, achieving a 92% yield with minimal byproducts. This method addresses previous challenges in yield and purity, facilitating its broader application in preclinical studies.

In conclusion, ethyl 5-(2-propoxyethyl)-1,2,4-oxadiazole-3-carboxylate (CAS: 1339558-27-8) represents a promising multifunctional scaffold with applications spanning anti-inflammatory and metabolic therapeutics. Ongoing research aims to optimize its pharmacokinetic properties and evaluate its efficacy in vivo, positioning it as a potential candidate for clinical translation. Collaborative efforts between synthetic chemists and pharmacologists will be critical to unlocking its full therapeutic potential.